Cas no 2138520-13-3 (5-{7-chloro-2-ethyl-1,2,4triazolo1,5-apyrimidin-5-yl}-1-methyl-1H-pyrazole)

• Product Name: 5-{7-chloro-2-ethyl-1,2,4triazolo1,5-apyrimidin-5-yl}-1-methyl-1H-pyrazole
• CAS No: 2138520-13-3
• MF: C₁₁H₁₁ClN₆
• MW: 262.698239564896
• CID: 6585491
• PubChem ID: 165483635
• Update Time: 2025-06-29

5-{7-chloro-2-ethyl-1,2,4triazolo1,5-apyrimidin-5-yl}-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-{7-chloro-2-ethyl-1,2,4triazolo1,5-apyrimidin-5-yl}-1-methyl-1H-pyrazole
• 2138520-13-3
• EN300-1128226
• 5-{7-chloro-2-ethyl-[1,2,4]triazolo[1,5-a]pyrimidin-5-yl}-1-methyl-1H-pyrazole

• Inchi： 1S/C11H11ClN6/c1-3-10-15-11-14-7(6-9(12)18(11)16-10)8-4-5-13-17(8)2/h4-6H,3H2,1-2H3
• InChI Key： DEEZBYBDTWSYHE-UHFFFAOYSA-N
• SMILES： ClC1=CC(C2=CC=NN2C)=NC2=NC(CC)=NN21

Computed Properties

• Exact Mass: 262.0733721g/mol
• Monoisotopic Mass: 262.0733721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 60.9Ų

Additional information on 5-{7-chloro-2-ethyl-1,2,4triazolo1,5-apyrimidin-5-yl}-1-methyl-1H-pyrazole

5-{7-chloro-2-ethyl-1,2,4triazolo[1,5-a]pyrimidin-5-yl}-1-methyl-1H-pyrazole

The compound 5-{7-chloro-2-ethyl-1,2,4triazolo[1,5-a]pyrimidin-5-yl}-1-methyl-1H-pyrazole with CAS No. 2138520-13-3 is a highly specialized organic molecule that has garnered significant attention in the field of medicinal chemistry and materials science. This compound belongs to the class of triazolopyrimidines, which are known for their unique structural properties and potential applications in drug design. The molecule's structure is characterized by a pyrazole ring fused with a triazolo[1,5-a]pyrimidine moiety, featuring a chlorine substituent at position 7 and an ethyl group at position 2 of the triazolopyrimidine ring.

Recent studies have highlighted the importance of triazolopyrimidine derivatives in the development of novel therapeutic agents. The presence of the pyrazole ring in this compound adds further complexity and functionality to the molecule, making it a promising candidate for various biological applications. Researchers have demonstrated that such structures can exhibit potent anti-inflammatory, antitumor, and antimicrobial activities due to their ability to interact with key biological targets such as protein kinases and nucleic acids.

The synthesis of CAS No. 2138520-13-3 involves a multi-step process that typically begins with the preparation of the triazolo[1,5-a]pyrimidine core. This is followed by the introduction of substituents at specific positions to achieve the desired functionality. The ethyl group at position 2 plays a crucial role in modulating the molecule's lipophilicity, which is essential for its bioavailability and pharmacokinetic properties. Similarly, the chlorine substituent at position 7 contributes to the molecule's electronic properties and stability.

One of the most intriguing aspects of this compound is its potential as a building block for more complex molecular architectures. By leveraging its unique structure, chemists can explore its use in constructing heterocyclic frameworks that may exhibit enhanced biological activity. Recent advancements in click chemistry and modular synthesis have further facilitated the exploration of such possibilities.

In terms of applications, CAS No. 2138520-13-3 has shown promise in the field of drug discovery. Its ability to act as a scaffold for incorporating bioactive groups makes it an attractive candidate for developing small-molecule inhibitors targeting various disease pathways. For instance, studies have indicated that this compound could serve as a lead structure for designing inhibitors against oncogenic kinases or viral enzymes.

Moreover, the compound's structural versatility has led to its investigation in materials science applications. Its ability to form stable coordination complexes with metal ions makes it a potential candidate for designing new materials with tailored electronic and optical properties. Researchers are currently exploring its use in creating advanced sensors and catalytic systems.

Recent research has also focused on understanding the photophysical properties of CAS No. 2138520-13-3. Studies have revealed that its conjugated system exhibits interesting fluorescence characteristics under UV light excitation. This property could be exploited in developing fluorescent probes for biomedical imaging or environmental monitoring.

In conclusion, CAS No. 2138520